molecular formula C11H12I2N3O2P B1204522 Diiodobenzotepa CAS No. 4460-32-6

Diiodobenzotepa

Cat. No. B1204522
CAS RN: 4460-32-6
M. Wt: 503.01 g/mol
InChI Key: BFKKCDNAUZMDOX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Diiodobenzotepa, also known as Diiodobenzotepa, is a useful research compound. Its molecular formula is C11H12I2N3O2P and its molecular weight is 503.01 g/mol. The purity is usually 95%.
The exact mass of the compound Diiodobenzotepa is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 167781. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality Diiodobenzotepa suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Diiodobenzotepa including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

4460-32-6

Product Name

Diiodobenzotepa

Molecular Formula

C11H12I2N3O2P

Molecular Weight

503.01 g/mol

IUPAC Name

N-[bis(aziridin-1-yl)phosphoryl]-2,5-diiodobenzamide

InChI

InChI=1S/C11H12I2N3O2P/c12-8-1-2-10(13)9(7-8)11(17)14-19(18,15-3-4-15)16-5-6-16/h1-2,7H,3-6H2,(H,14,17,18)

InChI Key

BFKKCDNAUZMDOX-UHFFFAOYSA-N

SMILES

C1CN1P(=O)(NC(=O)C2=C(C=CC(=C2)I)I)N3CC3

Canonical SMILES

C1CN1P(=O)(NC(=O)C2=C(C=CC(=C2)I)I)N3CC3

Other CAS RN

4460-32-6

synonyms

diiodobenzotepa

Origin of Product

United States

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